Cas no 2580252-17-9 (5-Amino-4-(cyclopropylamino)-2-fluorobenzene-1-sulfonamide)

• Product Name: 5-Amino-4-(cyclopropylamino)-2-fluorobenzene-1-sulfonamide
• CAS No: 2580252-17-9
• MF: C₉H₁₂FN₃O₂S
• MW: 245.27388381958
• CID: 6187532
• PubChem ID: 165892636
• Update Time: 2025-06-14

5-Amino-4-(cyclopropylamino)-2-fluorobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-27733430
• 2580252-17-9
• 5-amino-4-(cyclopropylamino)-2-fluorobenzene-1-sulfonamide
• 5-Amino-4-(cyclopropylamino)-2-fluorobenzene-1-sulfonamide

• Inchi： 1S/C9H12FN3O2S/c10-6-3-8(13-5-1-2-5)7(11)4-9(6)16(12,14)15/h3-5,13H,1-2,11H2,(H2,12,14,15)
• InChI Key： KCVDAHGAKJMOBP-UHFFFAOYSA-N
• SMILES： S(C1C(=CC(=C(C=1)N)NC1CC1)F)(N)(=O)=O

Computed Properties

• Exact Mass: 245.06342597g/mol
• Monoisotopic Mass: 245.06342597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 107Ų

Additional information on 5-Amino-4-(cyclopropylamino)-2-fluorobenzene-1-sulfonamide

Research Brief on 5-Amino-4-(cyclopropylamino)-2-fluorobenzene-1-sulfonamide (CAS: 2580252-17-9)

5-Amino-4-(cyclopropylamino)-2-fluorobenzene-1-sulfonamide (CAS: 2580252-17-9) is a novel sulfonamide derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique cyclopropylamino and fluorine substituents, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and antimicrobial agents. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, positioning it as a candidate for further preclinical and clinical evaluation.

The synthesis of 5-Amino-4-(cyclopropylamino)-2-fluorobenzene-1-sulfonamide involves a multi-step process that includes the introduction of the cyclopropylamino group and subsequent fluorination. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to ensure the purity and structural integrity of the compound. Recent publications highlight the optimization of synthetic routes to improve yield and scalability, which is critical for its potential industrial application.

Pharmacological studies have revealed that this compound exhibits potent inhibitory activity against several kinases, including those implicated in cancer and inflammatory diseases. In vitro assays demonstrate its ability to selectively target specific kinase domains, thereby reducing off-target effects. Furthermore, its sulfonamide moiety contributes to enhanced solubility and bioavailability, addressing common challenges in drug development. These findings suggest that 5-Amino-4-(cyclopropylamino)-2-fluorobenzene-1-sulfonamide could serve as a lead compound for the design of next-generation kinase inhibitors.

In addition to its kinase inhibitory properties, recent research has explored its antimicrobial potential. Preliminary data indicate that the compound exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria, including drug-resistant strains. Mechanistic studies suggest that its action involves disruption of bacterial cell wall synthesis, a target distinct from traditional antibiotics. This dual functionality—kinase inhibition and antimicrobial activity—positions the compound as a versatile candidate for multifunctional therapeutic applications.

Despite these promising results, challenges remain in the development of 5-Amino-4-(cyclopropylamino)-2-fluorobenzene-1-sulfonamide. Issues such as metabolic stability, toxicity profiles, and formulation optimization need to be addressed in future studies. Ongoing research is focused on structure-activity relationship (SAR) studies to refine its pharmacological properties and mitigate potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its transition from bench to bedside.

In conclusion, 5-Amino-4-(cyclopropylamino)-2-fluorobenzene-1-sulfonamide represents a compelling example of how structural modifications can yield compounds with diverse therapeutic potential. Its dual functionality, combined with advancements in synthetic chemistry, underscores its significance in contemporary drug discovery. As research progresses, this compound may pave the way for innovative treatments in oncology, infectious diseases, and beyond.